1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea

• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 1-[(4-ethylphenyl)methyl]-3-phenyl-1-pyridin-2-ylurea
• InChI: InChI=1S/C21H21N3O/c1-2-17-11-13-18(14-12-17)16-24(20-10-6-7-15-22-20)21(25)23-19-8-4-3-5-9-19/h3-15H,2,16H2,1H3,(H,23,25)
• InChI Key: WNLKWLWURHCYLF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2=CC=CC=N2)C(=O)NC3=CC=CC=C3

Description

1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea is an organic compound that belongs to the class of ureas This compound is characterized by the presence of a pyridine ring, a phenyl group, and an ethylbenzyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea typically involves the reaction of 4-ethylbenzylamine with phenyl isocyanate in the presence of a base. The reaction is carried out under controlled temperature conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

[ \text{4-Ethylbenzylamine} + \text{Phenyl isocyanate} \rightarrow \text{this compound} ]

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may include additional steps such as purification and crystallization to obtain the compound in high purity. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Methylbenzyl)-3-phenyl-1-pyridin-2-ylurea
• 1-(4-Chlorobenzyl)-3-phenyl-1-pyridin-2-ylurea
• 1-(4-Bromobenzyl)-3-phenyl-1-pyridin-2-ylurea

Uniqueness

1-(4-Ethylbenzyl)-3-phenyl-1-pyridin-2-ylurea is unique due to the presence of the ethyl group on the benzyl moiety. This structural feature can influence its reactivity, biological activity, and overall properties compared to similar compounds with different substituents.